Cas no 5432-04-2 (4-(2Z)-3-carboxyprop-2-enamidobenzoic acid)

4-(2Z)-3-carboxyprop-2-enamidobenzoic acid structure
5432-04-2 structure
Product Name:4-(2Z)-3-carboxyprop-2-enamidobenzoic acid
CAS No:5432-04-2
MF:C11H9NO5
MW:235.192863225937
CID:940668
PubChem ID:5717537
Update Time:2025-04-19

4-(2Z)-3-carboxyprop-2-enamidobenzoic acid Chemical and Physical Properties

Names and Identifiers

    • (Z)-4-(3-carboxyacrylamido)benzoic acid
    • 4-(3-CARBOXY-ACRYLOYLAMINO)-BENZOIC ACID
    • (Z)-3-(4-carboxy-phenylcarbamoyl)-acrylic acid
    • 1-[(2'-Cyano[1,1'-biphenyl]-4-yl)methylamino]-N-pentanoylcyclopentanecarboxamide
    • 1-pentanoylamino-cyclopentanec
    • 4-[[(2Z)-3-carboxy-1-oxo-2-propen-1-yl]amino]benzoic acid
    • FT-0665376
    • N-(4-carboxyphenyl) maleamic acid
    • N-[(2'-Cyano[1,1'-biphenyl]-4-yl)methyl]-1-[(1-oxopentyl)amino]cyclopentanecarboxamide
    • N-[(2'-cyanobiphenyl-4-yl)methyl]-1-pentanamidocyclopentane-carboxamide
    • 4-(2Z)-3-carboxyprop-2-enamidobenzoic acid
    • N-(p-carboxyphenyl)maleamic acid
    • AKOS001585366
    • G66241
    • F0856-0041
    • KDCFOKATFSLHQS-WAYWQWQTSA-N
    • 4-[(2Z)-3-CARBOXYPROP-2-ENAMIDO]BENZOIC ACID
    • 5432-04-2
    • CHEMBL3421818
    • N-(4-carboxyphenyl)maleamic acid
    • 4-[[(Z)-3-carboxyprop-2-enoyl]amino]benzoic acid
    • 4-{[(2Z)-3-carboxyprop-2-enoyl]amino}benzoic acid
    • STK098877
    • SCHEMBL7858420
    • (Z)-4-(3-carboxyacrylamido)benzoicacid
    • MDL: MFCD00437613
    • Inchi: 1S/C11H9NO5/c13-9(5-6-10(14)15)12-8-3-1-7(2-4-8)11(16)17/h1-6H,(H,12,13)(H,14,15)(H,16,17)/b6-5-
    • InChI Key: KDCFOKATFSLHQS-WAYWQWQTSA-N
    • SMILES: OC(C1C=CC(=CC=1)NC(/C=C\C(=O)O)=O)=O

Computed Properties

  • Exact Mass: 235.04807
  • Monoisotopic Mass: 235.04807239g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 342
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 104Ų

Experimental Properties

  • PSA: 103.7
  • LogP: 1.03710

4-(2Z)-3-carboxyprop-2-enamidobenzoic acid Pricemore >>

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